Cas no 2223033-04-1 (5-(3-Methoxyphenyl)furan-2-boronic acid pinacol ester)

5-(3-Methoxyphenyl)furan-2-boronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its stable pinacol ester moiety enhances shelf life and handling convenience compared to free boronic acids. The methoxyphenyl substituent introduces electron-donating properties, influencing reactivity in palladium-catalyzed transformations. This compound is particularly useful in constructing biaryl systems for pharmaceutical intermediates and functional materials. Its compatibility with diverse reaction conditions and minimal protodeboronation side reactions make it a reliable building block in synthetic organic chemistry. Typical applications include the synthesis of heterocyclic compounds and conjugated systems requiring controlled steric and electronic modulation.

5-(3-Methoxyphenyl)furan-2-boronic acid pinacol ester structure

2223033-04-1 structure

Product Name:5-(3-Methoxyphenyl)furan-2-boronic acid pinacol ester

CAS No:2223033-04-1

MF:C₁₇H₂₁BO₄

MW:300.157245397568

CID:6788756

Update Time:2025-10-19

5-(3-Methoxyphenyl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 5-(3-Methoxyphenyl)furan-2-boronic acid pinacol ester
- 1,3,2-Dioxaborolane, 2-[5-(3-methoxyphenyl)-2-furanyl]-4,4,5,5-tetramethyl-
- Inchi： 1S/C17H21BO4/c1-16(2)17(3,4)22-18(21-16)15-10-9-14(20-15)12-7-6-8-13(11-12)19-5/h6-11H,1-5H3
- InChI Key： XHMWDWJQHVZAGD-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C2=CC=CC(OC)=C2)O1

Experimental Properties

Density: 1.11±0.1 g/cm3(Predicted)
Boiling Point: 413.6±35.0 °C(Predicted)

5-(3-Methoxyphenyl)furan-2-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D582195-1g	5-(3-METHOXYPHENYL)FURAN-2-BORONIC ACID PINACOL ESTER	2223033-04-1	95%	1g	$1280	2024-08-03
eNovation Chemicals LLC	D582195-1g	5-(3-METHOXYPHENYL)FURAN-2-BORONIC ACID PINACOL ESTER	2223033-04-1	95%	1g	$1280	2025-02-21
eNovation Chemicals LLC	D582195-1g	5-(3-METHOXYPHENYL)FURAN-2-BORONIC ACID PINACOL ESTER	2223033-04-1	95%	1g	$1280	2025-02-28